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Compound of Interest

Compound Name: 2-Nitro-7-(pentyloxy)-1-benzofuran

CAS No.: 56897-27-9

Cat. No.: B15467560

Get Quote

An In-depth Technical Guide to 5-(4-chlorobutyl)-1-cyclohexyl-1H-tetrazole (CAS No. 73963-42-

5)

Executive Summary
This guide provides a comprehensive technical overview of 5-(4-chlorobutyl)-1-cyclohexyl-1H-

tetrazole, registered under CAS number 73963-42-5. This compound is a pivotal intermediate

in the pharmaceutical industry, primarily serving as a key starting material for the synthesis of

Cilostazol, a potent phosphodiesterase III A (PDE3A) inhibitor.[1][2][3][4] However, its chemical

structure, which includes a primary alkyl chloride, also classifies it as a potential genotoxic

impurity (PGI), necessitating stringent control and analysis in final drug products.[5] This

document, intended for researchers, scientists, and drug development professionals, delves

into the compound's physicochemical properties, detailed safety and handling protocols,

common synthetic pathways, and validated analytical methodologies for its quantification. The

insights provided herein are designed to support safe and effective laboratory practices,

process optimization, and regulatory compliance.
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Compound Identification and Pharmaceutical
Significance
While the initial query referenced CAS 56897-27-9, the chemical name "5-(4-chlorobutyl)-1-

cyclohexyltetrazole" correctly corresponds to CAS No. 73963-42-5. This guide will focus

exclusively on the latter.

This molecule holds a dual identity in drug development. On one hand, it is an indispensable

building block for Cilostazol, a medication used to alleviate symptoms of intermittent

claudication by exerting antithrombotic, vasodilatory, and cardiotonic effects.[1][6][7] On the

other hand, its alkyl chloride moiety is a well-recognized structural alert for genotoxicity, making

it a critical process-related impurity that must be monitored and controlled to levels below the

established threshold of toxicological concern (TTC).[5][8]

Identifier Data

IUPAC Name 5-(4-chlorobutyl)-1-cyclohexyltetrazole[2][9]

CAS Number 73963-42-5[2][3][9][10][11][12]

Molecular Formula C11H19ClN4[2][3][9][10]

Molecular Weight 242.75 g/mol [1][2][9][10]

Synonyms
1-Cyclohexyl-5-(4-chlorobutyl)-1H-tetrazole,

Cilostazol impurity 3[2][6][12]

Physicochemical Properties
The physicochemical characteristics of 5-(4-chlorobutyl)-1-cyclohexyl-1H-tetrazole are

fundamental to its handling, reaction kinetics, and purification. Its solubility profile, for instance,

dictates the choice of solvents for both synthesis and subsequent removal from the final active

pharmaceutical ingredient (API).
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Property Value Source(s)

Appearance
White to off-white solid or

crystalline powder.
[1][10][13]

Melting Point 49 - 54 °C [1][10][13][14]

Boiling Point ~425 °C @ 760 mmHg [6][10]

Solubility

Soluble in organic solvents

(e.g., ethanol, chloroform);

limited solubility in water.

[1]

Density (Predicted) 1.29 ± 0.1 g/cm³ [6]

pKa (Predicted) 1.23 ± 0.10 [1][6]

Safety Profile and Handling Protocols
Given its hazardous classifications, adherence to strict safety protocols is mandatory when

working with this compound.

Safety Data Sheet Summary

Category Information

GHS Pictograms GHS02 (Flame), GHS07 (Exclamation Mark)

Signal Word Warning[12][14]

Hazard Statements

H228: Flammable solid.[9][12][14]H315: Causes

skin irritation.[9][12][14]H319: Causes serious

eye irritation.[9][12][14]

Key Precautionary Statements

P210: Keep away from heat, hot surfaces,

sparks, open flames, and other ignition sources.

No smoking.[12][14]P240: Ground and bond

container and receiving equipment.[12]

[14]P264: Wash skin thoroughly after handling.

[12]P280: Wear protective gloves/protective

clothing/eye protection/face protection.[12][14]
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Hazard Analysis
The primary hazards are its flammability as a solid and its irritant effects on skin and eyes.[12]

[14] The risk of dust formation is a key concern, as this can lead to explosive mixtures in the air

and increase the likelihood of inhalation and contact.[10][15]

Recommended Laboratory Handling Protocol
Engineering Controls: All manipulations should be performed in a well-ventilated laboratory,

preferably within a certified chemical fume hood.[10]

Personal Protective Equipment (PPE): Wear chemical-impermeable gloves (e.g., nitrile),

tightly fitting safety goggles, and a flame-retardant lab coat.[10]

Ignition Source Control: Ensure the work area is free of open flames, sparks, and hot

surfaces. Use non-sparking tools for transfers.[10][12] All equipment should be properly

grounded and bonded to prevent static discharge.[14][15]

Dispensing: When handling the powder, avoid creating dust. Use techniques that minimize

aerosolization.

Waste Disposal: Dispose of waste material in suitable, closed containers, adhering to local,

state, and federal regulations for hazardous chemical waste.[10]

Storage and Stability
For optimal stability, the compound should be stored in a tightly sealed container in a dry, cool,

and dark place.[14][16] Recommended storage temperatures range from 2-8°C to <15°C.[6]

[14]

First-Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[10]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water. Consult a doctor if irritation persists.[10]
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Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek immediate medical attention.[10]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or Poison

Control Center immediately.[10]

Synthesis and Manufacturing Insights
The most prevalent synthetic route involves a two-stage process starting from a precursor

amide. This method is efficient and scalable for industrial production.

Common Synthetic Pathway
The synthesis begins with the conversion of N-(5-chloropentanoyl)cyclohexylamine into an

imidoyl chloride intermediate using a chlorinating agent like phosphorus pentachloride. This

activated intermediate is not isolated but is reacted in situ with an azide source, such as

trimethylsilyl azide or hydrazoic acid, which undergoes a cyclization reaction to form the stable

tetrazole ring.[1][17]
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Starting Material Stage 1: Activation Stage 2: Cyclization

N-(5-chloropentanoyl)
cyclohexylamine

Imidoyl Chloride
(Intermediate)

  + PCl5
in Toluene, 20°C, 3h   5-(4-chlorobutyl)-1-

cyclohexyl-1H-tetrazole

  + Trimethylsilyl azide
20°C, 16h  
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Sample & Standard Preparation

Instrumental Analysis

Data Evaluation

Prepare Standard
(e.g., 25 ng/mL)

HPLC Separation
(C18 Column)

Prepare API Sample
(e.g., 10 mg/mL)

Prepare Blank
(Diluent)

MS Detection
(ESI+, SIM m/z 243)

Check Blank for
Interference

Quantify Impurity vs.
Standard

Compare to Specification
(TTC-derived limit)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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